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Compound of Interest

Compound Name: 5-Chloro-1H-indene
CAS No.: 3970-51-2
Cat. No.: B1591393
- 7

Executive Summary & Chemical Identity

Do not treat 5-Chloro-1H-indene as generic organic waste. The presence of the chlorine
substituent on the bicyclic aromatic ring mandates its segregation into Halogenated Waste
streams. Furthermore, the indene double bond confers reactivity (polymerization potential) that
distinguishes it from inert halogenated solvents like dichloromethane.[1] Improper disposal risks
regulatory fines (EPA) and exothermic events in waste containers.

Physiochemical Profile for Disposal
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Parameter

Value | Characteristic

Operational Implication

CAS Number

3970-51-2 (General isomer)

Unique identifier for waste

tags.[1]

Physical State

Liquid or Low-Melting Solid

May solidify in waste lines; do

not pour down sinks.

Flash Point

Treat as < 60°C (Flammable)

D001 Ignitable Waste
characteristic.

Reactivity

Polymerizable (Indene moiety)

Risk of exotherm if mixed with

strong initiators/oxidizers.

Water Solubility

Insoluble

High aquatic toxicity; Zero-

discharge to sewer.

Halogen Content

~23% Chlorine by mass

Requires high-temperature

incineration (>1100°C).

Immediate Safety: Spill Management Workflow

In the event of a spill, the primary hazard is not just flammability, but the potential for respiratory

irritation and skin absorption.[1] The following logic gate determines the response intensity.

Spill Response Decision Matrix
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Click to download full resolution via product page

Figure 1: Decision matrix for immediate spill response. Note that "Major Spills" outside a hood
require professional HazMat intervention due to respiratory risks.

Routine Waste Segregation Strategy

The most common compliance failure in laboratories is the commingling of halogenated
intermediates with non-halogenated solvents (e.g., Acetone, Methanol).[1] This cross-
contamination can increase disposal costs by 300% and violate incineration protocols.

The "Halogen Rule"

If the waste mixture contains >1% Halogenated content, the entire container must be classified
as Halogenated Waste.[1]
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Operational Workflow: Disposal & Segregation
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Figure 2: Routine disposal workflow ensuring chemical compatibility and regulatory compliance.

Detailed Disposal Procedures
Step 1: Pre-Disposal Stabilization

Why? The indene double bond is susceptible to free-radical polymerization. If your waste
stream contains initiators (peroxides, azo compounds) or strong acids, 5-chloro-1H-indene
can polymerize exothermically in the waste drum.[1]

o Protocol: If oxidizers are present, quench them before adding the indene derivative to the
waste container.[1] Verify pH is neutral (pH 6-8).

Step 2: Container Selection[4]
o Approved Materials: High-Density Polyethylene (HDPE) or Borosilicate Glass.

o Prohibited Materials: Low-density plastics (may swell) or unlined metal cans (corrosion risk

from hydrolysis of the chloro-group over time).

o Venting: If there is any doubt regarding stability, use a vented cap (pressure-relief) to prevent

container rupture.[1]

Step 3: Labeling & Storage

Adhere to the Global Harmonized System (GHS) and local EPA guidelines.

o Primary Constituent: Write "5-Chloro-1H-indene" (do not use abbreviations/formulas).
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» Hazard Checkboxes: [x] Flammable, [x] Toxic, [x] Irritant.[1]

e Waste Stream: Clearly mark as HALOGENATED.[2]

Step 4: Final Destruction (Vendor Specs)

This information is for your waste management contractor (e.g., Veolia, Clean Harbors).[1]
e Method: High-temperature incineration with flue gas scrubbing.

e Reasoning: Incineration at standard temperatures (<800°C) can lead to the formation of
incomplete combustion byproducts (PICs) or dioxin precursors due to the chlorine content.

o EPA Waste Codes (USA):
o D001 (Ignitable)[1]
o D003 (Reactive - only if unquenched polymerization risk exists)[1]
o FO002 (Halogenated Solvents - if mixed with listed solvents)[1][3][4]

References & Authority[1][2][7][8][9]

o Fisher Scientific. (2025). Safety Data Sheet: 5-Chloro-1-indanone (Related Indene
Derivative). Retrieved from [1]

e U.S. Environmental Protection Agency (EPA). (2025). Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [1]

e Sigma-Aldrich. (2025). Safety Data Sheet: Indene (Parent Compound). Retrieved from [1]

o Temple University EHS. (2025). Halogenated Solvents in Laboratories - Disposal Guidelines.
Retrieved from [1]

(Note: While specific isomer SDSs vary, the protocols above synthesize data from the parent
Indene structure and standard halogenated waste regulations to ensure maximum safety
margins.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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